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Compound of Interest

Compound Name: JCP174

Cat. No.: B1672823

For researchers, scientists, and drug development professionals handling JCP174, a small
molecule inhibitor of the Toxoplasma gondii life cycle, proper disposal is a critical component of
laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)
detailing the disposal protocol for JCP174 is not publicly available, its chemical nature as a
chlorinated aromatic compound provides a framework for its appropriate management as
hazardous waste.

JCP174, with the chemical formula C12H12CINOs and CAS number 126062-19-9, should be
handled with the care afforded to research chemicals of unknown toxicity.[1] The absence of
comprehensive safety data necessitates a conservative approach to its disposal, treating it as a
hazardous substance.

Key Chemical Properties of JCP174

A summary of the available quantitative data for JCP174 is presented below, offering a
snapshot of its fundamental chemical properties.
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Property Value
Molecular Formula C12H12CINOs
Molecular Weight 253.68 g/mol [1]
CAS Number 126062-19-9[1]
Purity Min. 95%][1]

Experimental Protocols for Disposal

Given the lack of a specific SDS for JCP174, the following experimental protocol is a general
guideline based on the disposal methods for chlorinated aromatic compounds and standard
laboratory procedures for chemical waste.[2][3][4] It is imperative to consult and adhere to all
local, state, and federal regulations, as well as institutional safety protocols, which may
supersede these general recommendations.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

Designated hazardous waste container, compatible with chlorinated organic compounds.

Hazardous waste labels.

Spill containment materials (e.g., absorbent pads, vermiculite).
Procedure:
o Waste Segregation:

o Do not mix JCP174 waste with other waste streams, particularly non-halogenated
solvents.[5]

o Collect all materials contaminated with JCP174, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, in a dedicated
and clearly labeled hazardous waste container.
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» Container Management:

o Ensure the waste container is made of a material compatible with chlorinated aromatic
compounds and is in good condition with a secure lid.

o The container must be labeled as "Hazardous Waste" and clearly identify the contents,
including "JCP174" and "Chlorinated Aromatic Compound." Note the approximate
concentration and quantity.

o Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.

o The storage area should be well-ventilated, away from sources of ignition, and separate
from incompatible chemicals.

e Disposal:

o Arrange for the collection of the hazardous waste by the institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Do not attempt to dispose of JCP174 down the drain or in regular trash.[6] Chlorinated
organic compounds are persistent environmental pollutants and require specialized
disposal methods.[2][7]

o High-temperature incineration is a common and effective disposal method for chlorinated
organic residues, as it breaks down the compounds into less harmful gaseous byproducts
that can be scrubbed before release.[3]

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of JCP174, from
the point of generation to final disposal.

Caption: A logical workflow for the proper disposal of JCP174.
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By adhering to these procedures and consulting with institutional safety professionals,
researchers can ensure the safe and environmentally responsible disposal of JCP174 and
other laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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